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Compound of Interest

Compound Name: Disperse green 9

Cat. No.: B12378630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.I.

Disperse Green 9, a monoazo dye utilized in various industrial applications. This document

details its solubility in a range of common solvents, outlines a robust experimental protocol for

solubility determination, and presents a visual representation of the experimental workflow.

Core Concepts and Chemical Properties
C.I. Disperse Green 9, with the chemical formula C₁₆H₁₈N₆O₅S and a molecular weight of

406.42 g/mol , is characterized by its limited solubility in aqueous solutions and higher solubility

in specific organic solvents.[1] Understanding its solubility profile is critical for its application in

dyeing processes, formulation development, and for assessing its environmental fate and

toxicological impact. The dye is known to be soluble in solvents such as benzene, toluene,

chloroform, carbon disulfide, dichloromethane, acetone, and ethyl acetate.[2] Conversely, it is

reported to be sparingly soluble in alcohol and practically insoluble in water.[2]

Quantitative Solubility Data
While precise quantitative solubility data for Disperse Green 9 is not readily available in public

literature, the following table summarizes the known qualitative solubility profile. Researchers

are encouraged to determine quantitative values for their specific applications using the

experimental protocol outlined below.
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Solvent Chemical Formula Solubility

Water H₂O Insoluble

Ethanol C₂H₅OH Hardly Soluble

Acetone C₃H₆O Soluble

Benzene C₆H₆ Soluble

Toluene C₇H₈ Soluble

Chloroform CHCl₃ Soluble

Dichloromethane CH₂Cl₂ Soluble

Carbon Disulfide CS₂ Soluble

Ethyl Acetate C₄H₈O₂ Soluble

Note: "Soluble" indicates that the dye dissolves to a noticeable extent, while "Hardly Soluble"

and "Insoluble" denote very limited or no visible dissolution, respectively. This data is qualitative

and should be confirmed quantitatively.

Experimental Protocol: Determination of Solubility
using UV-Vis Spectrophotometry
This protocol details a reliable method for the quantitative determination of the solubility of

Disperse Green 9 in various solvents using UV-Vis spectrophotometry. This technique is

based on the principle that the absorbance of a solution is directly proportional to the

concentration of the absorbing species (Beer-Lambert Law).

1. Materials and Equipment:

C.I. Disperse Green 9 (analytical standard)

Solvents of interest (analytical grade)

UV-Vis Spectrophotometer
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Analytical balance (± 0.0001 g)

Volumetric flasks (various sizes)

Pipettes (various sizes)

Syringe filters (0.45 µm pore size, solvent-compatible)

Syringes

Magnetic stirrer and stir bars

Thermostatically controlled water bath or incubator

2. Preparation of Standard Solutions and Calibration Curve:

Stock Solution Preparation: Accurately weigh a known mass of Disperse Green 9 and

dissolve it in a known volume of the chosen solvent to prepare a stock solution of a high

concentration (e.g., 1000 mg/L). Ensure complete dissolution.

Serial Dilutions: Prepare a series of standard solutions of known concentrations by serially

diluting the stock solution with the same solvent. A typical concentration range could be 1, 2,

5, 10, and 20 mg/L.

Spectrophotometric Analysis:

Determine the wavelength of maximum absorbance (λmax) of Disperse Green 9 in the

specific solvent by scanning a mid-range standard solution across the UV-Vis spectrum.

Measure the absorbance of each standard solution at the determined λmax.

Calibration Curve Construction: Plot a graph of absorbance versus concentration for the

standard solutions. Perform a linear regression analysis to obtain the equation of the line (y =

mx + c) and the coefficient of determination (R²). An R² value close to 1 indicates a good

linear relationship.

3. Sample Preparation and Analysis (Equilibrium Solubility Determination):
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Saturation: Add an excess amount of Disperse Green 9 to a known volume of the solvent in

a sealed container (e.g., a screw-cap vial).

Equilibration: Place the container in a thermostatically controlled environment (e.g., a water

bath) set to the desired temperature. Stir the mixture vigorously using a magnetic stirrer for a

prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached.

Phase Separation: After equilibration, allow the suspension to settle.

Filtration: Carefully withdraw a sample of the supernatant using a syringe and filter it through

a 0.45 µm syringe filter to remove any undissolved solid particles. This step is crucial to

ensure that only the dissolved dye is measured.

Dilution (if necessary): If the absorbance of the filtered saturated solution is too high

(typically > 2), dilute it with a known volume of the solvent to bring the absorbance within the

linear range of the calibration curve.

Absorbance Measurement: Measure the absorbance of the filtered (and diluted, if applicable)

saturated solution at the λmax.

4. Calculation of Solubility:

Use the equation of the calibration curve to calculate the concentration of Disperse Green 9
in the measured sample.

If the sample was diluted, multiply the calculated concentration by the dilution factor to obtain

the solubility of Disperse Green 9 in the solvent at the specified temperature.

Express the solubility in appropriate units, such as g/L or mg/mL.

Experimental Workflow Visualization
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of Disperse Green 9.
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Caption: Experimental workflow for solubility determination.

Signaling Pathways
Currently, there is no scientific literature available that describes any direct involvement of C.I.

Disperse Green 9 in biological signaling pathways. Its primary application is in the textile

industry, and it is not designed or investigated for pharmaceutical or biological activity.

Therefore, a diagram of signaling pathways is not applicable to this compound. The provided

diagram focuses on the logical and experimental relationship for determining its

physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12378630#solubility-profile-of-disperse-green-9-in-
various-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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